Cas no 16158-75-1 (Benzenethiol, 2,4,6-trinitro-)

• Product Name: Benzenethiol, 2,4,6-trinitro-
• CAS No: 16158-75-1
• MF: C₆H₃N₃O₆S
• MW: 245.169519662857
• CID: 3805207
• PubChem ID: 12796799
• Update Time: 2025-04-22

Benzenethiol, 2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,4,6-trinitro-
• 16158-75-1
• SCHEMBL7272443
• DTXSID20936554
• 2,4,6-Trinitro-thiophenol
• 2,4,6-Trinitrobenzene-1-thiol

• Inchi： 1S/C6H3N3O6S/c10-7(11)3-1-4(8(12)13)6(16)5(2-3)9(14)15/h1-2,16H
• InChI Key： BUITUDNMWBHOKO-UHFFFAOYSA-N
• SMILES： C1(S)=C([N+]([O-])=O)C=C([N+]([O-])=O)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 244.97425600Da
• Monoisotopic Mass: 244.97425600Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 138Ų